5-Fluoro-2-(trifluoromethoxy)benzoyl chloride

• IUPAC Name: 5-fluoro-2-(trifluoromethoxy)benzoyl chloride
• InChI: InChI=1S/C8H3ClF4O2/c9-7(14)5-3-4(10)1-2-6(5)15-8(11,12)13/h1-3H
• InChI Key: ZZRULKQBGZXHPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)Cl)OC(F)(F)F
• Molecular Formula: C8H3ClF4O2
• Molecular Weight: 242.55 g/mol

Description

5-Fluoro-2-(trifluoromethoxy)benzoyl chloride is a chemical compound with the molecular formula C8H3ClF4O. It has a molecular weight of 226.56 g/mol. This compound is considered hazardous and can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis Analysis

The synthesis of compounds similar to 5-Fluoro-2-(trifluoromethoxy)benzoyl chloride, such as trifluoromethyl ethers, can be achieved by indirect strategies and direct strategies. The indirect strategies include the nucleophilic fluorination of ether groups and electrophilic trifluoromethylation of hydroxyl groups. The direct strategies are the direct introduction of the trifluoromethoxy group into organic compounds with trifluoromethoxylation reagents.

Molecular Structure Analysis

The molecular structure of 5-Fluoro-2-(trifluoromethoxy)benzoyl chloride can be represented by the SMILES string Fc1ccc(c(c1)C(Cl)=O)C(F)(F)F. The InChI representation is 1S/C8H3ClF4O/c9-7(14)5-3-4(10)1-2-6(5)8(11,12)13/h1-3H.

Physical And Chemical Properties Analysis

5-Fluoro-2-(trifluoromethoxy)benzoyl chloride has a boiling point of 168-169 °C and a density of 1.5 g/cm³ at 25 °C. The refractive index is 1.463.

Scientific Research Applications

Trifluoromethoxylation Reagents Development

• Scientific Field : Organic Chemistry
• Application Summary : “5-Fluoro-2-(trifluoromethoxy)benzoyl chloride” is used in the development of trifluoromethoxylation reagents. These reagents are critical for the synthesis of CF3-O-containing compounds.
• Methods of Application : The application of a photoredox catalyst [Ru (bpy) 3 ] (PF 6) 2 and visible light irradiation gave azidotrifluoromethoxylated products with isolated yields ranging from 28% to 72%. Reactions worked well for styrenes bearing functional groups including ether, ester, amide, nitrile, sulfonyl, and halogen.
• Results or Outcomes : The development of original synthetic methodology, allowing access to new fluorinated compounds with unique physicochemical and biological properties, is in very high demand in nearly every area of the chemical industry.

α-Glucosidase Inhibitors Development

• Scientific Field : Biochemistry
• Application Summary : A series of 5-fluoro-2-oxindole derivatives were synthesized, and their α-glucosidase inhibitory activities were investigated. α-Glucosidase inhibitors are known to prevent the digestion of carbohydrates and reduce the impact of carbohydrates on blood glucose.
• Methods of Application : The specific methods of application or experimental procedures were not detailed in the source.
• Results or Outcomes : Most synthesized compounds presented potential inhibition on α-glucosidase. Among them, compounds 3d, 3f, and 3i exhibited much better inhibitory activity with IC50 values of 49.89 ± 1.16 μM, 35.83 ± 0.98 μM, and 56.87 ± 0.42 μM, respectively, which were about 10 ∼ 15 folds higher than acarbose (IC50 = 569.43 ± 43.72 μM).

Safety And Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. In case of contact with skin or eyes, it is advised to wash with plenty of water and seek medical attention if irritation persists.